Cas no 2097916-16-8 (4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097916-16-8
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 5468852
• Update Time: 2025-06-10

4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{3-[4-(methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one
• 4-[3-(4-methylsulfanylphenyl)propanoyl]-1-pyridin-3-ylpiperazin-2-one
• 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one

• Inchi： 1S/C19H21N3O2S/c1-25-17-7-4-15(5-8-17)6-9-18(23)21-11-12-22(19(24)14-21)16-3-2-10-20-13-16/h2-5,7-8,10,13H,6,9,11-12,14H2,1H3
• InChI Key： QIOGZEPSVONJOF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1CC(N(C2C=NC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 355.13544809 g/mol
• Monoisotopic Mass: 355.13544809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8
• Molecular Weight: 355.5

Additional information on 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one

Comprehensive Overview of 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097916-16-8)

The compound 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097916-16-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This piperazin-2-one derivative is characterized by its unique structural features, including a methylsulfanylphenyl moiety and a pyridin-3-yl group, which contribute to its potential biological activities. Researchers are particularly interested in its role as a potential kinase inhibitor or GPCR modulator, given its structural similarity to other pharmacologically active compounds.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The compound 2097916-16-8 fits into this trend, as its propanoyl-piperazinone scaffold is often associated with drug-like properties such as good bioavailability and metabolic stability. Its methylsulfanyl group, in particular, is a subject of interest due to its potential to influence ligand-receptor interactions and binding affinity. These attributes make it a promising candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one presents an interesting challenge due to its multi-functionalized nature. The incorporation of both aryl and heteroaryl components requires precise coupling strategies and protection-deprotection protocols. Researchers often explore Pd-catalyzed cross-coupling reactions or microwave-assisted synthesis to optimize the yield and purity of this compound. Such methodologies are frequently discussed in forums and publications focused on advanced organic synthesis.

The compound's potential applications extend beyond traditional small-molecule drug development. With the rise of AI-driven drug discovery, 2097916-16-8 has been included in virtual screening libraries to identify novel bioactive hits. Its molecular weight and lipophilicity parameters align well with the Lipinski's Rule of Five, making it a viable candidate for high-throughput screening (HTS). Additionally, its structural diversity offers opportunities for fragment-based drug design, a hot topic in modern medicinal chemistry.

Environmental and green chemistry considerations are also relevant when discussing 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one. Researchers are increasingly focused on developing sustainable synthesis routes for such compounds, minimizing the use of hazardous solvents and reducing waste. Techniques like flow chemistry and biocatalysis are being explored to produce this molecule more efficiently, aligning with the global push toward eco-friendly pharmaceutical manufacturing.

In summary, CAS No. 2097916-16-8 represents a fascinating case study in the intersection of organic synthesis, drug discovery, and sustainable chemistry. Its multi-functional architecture and potential pharmacological relevance make it a compound of enduring interest to both academic and industrial researchers. As the scientific community continues to explore its properties and applications, 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one is likely to remain a key player in the development of next-generation therapeutics.